![molecular formula C8H4BrNO3 B2680773 5-bromo-6-hydroxy-2,3-dihydro-1H-indole-2,3-dione CAS No. 1909316-11-5](/img/structure/B2680773.png)
5-bromo-6-hydroxy-2,3-dihydro-1H-indole-2,3-dione
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Overview
Description
5-bromo-6-hydroxy-2,3-dihydro-1H-indole-2,3-dione, also known as Bromopyruvic Acid (BrPA), is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. BrPA is a derivative of pyruvic acid and is known to have anti-tumor properties.
Scientific Research Applications
- 5-bromo-6-hydroxy-2,3-dihydro-1H-indole-2,3-dione has demonstrated antimicrobial properties. It may inhibit the growth of bacteria, fungi, or other microorganisms. Further studies could explore its potential as an antimicrobial agent in medicine or agriculture .
- Researchers have investigated novel indole derivatives, including those related to our compound, for their anti-HIV-1 activity. Molecular docking studies suggest potential interactions with viral proteins. Further exploration could lead to the development of antiviral therapies .
- Indole derivatives play a crucial role in plant biology. For instance, indole-3-acetic acid (IAA) is a natural plant hormone derived from tryptophan. Investigating the effects of our compound on plant growth, development, and stress responses could be valuable .
- Medicinal chemists could explore its potential as a scaffold for drug development, targeting various diseases .
- Fluorescent indole derivatives are widely used in biological imaging. Our compound could serve as a fluorescent probe for visualizing cellular processes, protein localization, or enzyme activity .
- Investigating the interaction of our compound with enzymes (such as kinases or proteases) could reveal insights into its mechanism of action. It might act as an enzyme inhibitor or modulator .
- Indole derivatives have applications in materials science. Researchers could explore their use in organic electronics, sensors, or optoelectronic devices .
- Our compound’s structure resembles certain natural products. Researchers interested in total synthesis or biosynthesis pathways could find it intriguing .
Antimicrobial Activity
Anti-HIV-1 Activity
Plant Growth Regulation
Synthetic Chemistry and Drug Discovery
Biological Imaging and Fluorescent Probes
Chemical Biology and Enzyme Inhibition
Materials Science and Organic Electronics
Natural Product Synthesis
Mechanism of Action
Target of Action
The primary target of 5-bromo-6-hydroxy-2,3-dihydro-1H-indole-2,3-dione is the E3 ligase . E3 ligase is an enzyme that ubiquitinylates proteins for proteolysis . This process is crucial for regulating protein levels in cells, which can influence various cellular processes.
Mode of Action
5-bromo-6-hydroxy-2,3-dihydro-1H-indole-2,3-dione acts as an activator of E3 ligase . By activating E3 ligase, it promotes the ubiquitination and subsequent proteolysis of proteins . This can lead to changes in cellular processes regulated by these proteins.
Biochemical Pathways
The activation of E3 ligase by 5-bromo-6-hydroxy-2,3-dihydro-1H-indole-2,3-dione affects the ubiquitin-proteasome pathway . This pathway is responsible for the degradation of proteins in cells. The downstream effects can vary depending on the specific proteins being degraded but can include changes in cell growth, differentiation, and response to stress.
Pharmacokinetics
Like many other indole derivatives, it is likely to have good bioavailability
properties
IUPAC Name |
5-bromo-6-hydroxy-1H-indole-2,3-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4BrNO3/c9-4-1-3-5(2-6(4)11)10-8(13)7(3)12/h1-2,11H,(H,10,12,13) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CQWQAWKRPSQAMJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C2C(=CC(=C1Br)O)NC(=O)C2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4BrNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.03 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-bromo-6-hydroxy-2,3-dihydro-1H-indole-2,3-dione |
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